Cas no 2034591-81-4 (1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine)
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- AKOS025323058
- F6513-1400
- (2,5-dichlorothiophen-3-yl)-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]methanone
- 1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine
- (2,5-dichlorothiophen-3-yl)(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)methanone
- 2034591-81-4
-
- Inchi: 1S/C17H18Cl2N4O2S/c18-14-10-12(15(19)26-14)16(24)21-5-7-22(8-6-21)17(25)13-9-11-3-1-2-4-23(11)20-13/h9-10H,1-8H2
- InChI Key: CNCUCKGOJWJBSU-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(S1)Cl)C(N1CCN(C(C2C=C3CCCCN3N=2)=O)CC1)=O
Computed Properties
- Exact Mass: 412.0527524g/mol
- Monoisotopic Mass: 412.0527524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 86.7Ų
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6513-1400-2μmol |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-5μmol |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-10μmol |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-20μmol |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-1mg |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-2mg |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-3mg |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-4mg |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-5mg |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6513-1400-10mg |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine |
2034591-81-4 | 10mg |
$118.5 | 2023-09-08 |
1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine
1-(2,5-Dichlorothiophene-3-Carbonyl)-4-{4H,5H,6H,7H-Pyrazolo[1,5-A]Pyridine-2-Carbonyl}Piperazine: A Comprehensive Overview
The compound 1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine, identified by the CAS number 2034591-81-4, represents a unique and complex molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which combines a piperazine ring system with two distinct heterocyclic groups: a thiophene moiety and a pyrazolo[1,5-a]pyridine ring. The presence of these functional groups suggests that this compound may exhibit interesting chemical reactivity and biological activity.
The synthesis of this compound involves a series of carefully designed reactions to assemble the individual components into the final product. The piperazine ring serves as a central scaffold, providing a platform for attaching the two heterocyclic groups. The thiophene moiety introduces sulfur atoms into the structure, which can influence the electronic properties and stability of the molecule. On the other hand, the pyrazolo[1,5-a]pyridine group is known for its aromaticity and potential to engage in hydrogen bonding or other non-covalent interactions. These features make this compound a promising candidate for further exploration in drug design and materials science.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to modulate biological processes at the molecular level. The combination of thiophene and pyrazolo[1,5-a]pyridine groups in this compound suggests that it may possess unique pharmacological properties. For instance, thiophene derivatives are known for their anti-inflammatory and antioxidant activities, while pyrazolo[1,5-a]pyridine derivatives have been implicated in kinase inhibition and other enzyme-modulating effects. These properties make this compound a valuable addition to the arsenal of molecules being investigated for therapeutic applications.
In terms of chemical synthesis, the construction of such a complex molecule requires precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions can facilitate the assembly of this compound. Additionally, modern analytical tools like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure and purity of the final product.
The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with disease pathways. For example, preliminary studies suggest that it may exhibit selective inhibition against kinases involved in cancer cell proliferation. Furthermore, its ability to penetrate cellular membranes makes it a potential candidate for drug delivery systems targeting intracellular pathogens.
From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its safety profile. Recent research has focused on identifying biodegradation mechanisms under various environmental conditions. This information is vital for ensuring that its use does not pose risks to ecosystems or human health.
In conclusion, 1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine (CAS No: 2034591-81-4) stands out as a remarkable example of modern synthetic chemistry. Its unique structure endows it with diverse functional properties that make it a valuable subject for further research across multiple disciplines. As ongoing studies continue to uncover its potential applications in medicine and materials science
2034591-81-4 (1-(2,5-dichlorothiophene-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)